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Compound of Interest

Compound Name: 2-Isopropyl-4-methylthiazole

Cat. No.: B103707

Essential Safety and Handling Guide for 2-
Isopropyl-4-methylthiazole

For researchers, scientists, and drug development professionals, ensuring laboratory safety is
paramount. This guide provides essential, immediate safety and logistical information for
handling 2-Isopropyl-4-methylthiazole, including personal protective equipment (PPE),
operational plans, and disposal procedures.

Chemical Properties and Hazards

2-1sopropyl-4-methylthiazole is a combustible liquid that can cause skin and serious eye
irritation.[1] It may also cause respiratory irritation.[1][2] It is harmful if swallowed.[3] The vapor
of this chemical can form an explosive mixture with air and may travel a considerable distance

to an ignition source.[4]
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Property Value Source
Molecular Formula C7H11NS [2]
Molecular Weight 141.23 g/mol [2]
Appearance Colorless to light yellow liquid [11[2]
Odor Organic [1112]
Boiling Point 174 - 176 °C @ 760 mmHg [1]
Flash Point 62 °C/143.6 °F [1]
Specific Gravity 0.997 [1]

Personal Protective Equipment (PPE)

When handling 2-Isopropyl-4-methylthiazole, the following personal protective equipment is

mandatory to ensure personal safety.
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PPE Category

Specific Requirements

Rationale

Eye and Face Protection

Safety glasses with side
shields or chemical goggles.[4]
A face shield is also

recommended.[3]

To protect against splashes
and vapors that can cause

serious eye irritation.[1][3]

Skin Protection

Chemically resistant gloves
(e.g., Nitrile rubber, 0.4 mm
thick).[5] Impervious clothing
and flame-retardant antistatic
protective clothing should be

worn.[3]

To prevent skin contact which
can cause irritation.[1][3]
Proper glove removal
technique is crucial to avoid

skin contact with the product.

[3][5]

Respiratory Protection

Use in a well-ventilated area.
[4] If risk assessment indicates
the need, use a full-face
respirator with multipurpose
combination (US) or type
ABEK (EN 14387) respirator
cartridges.[3] If the respirator is
the sole means of protection, a
full-face supplied air respirator
should be used.[3]

To avoid inhalation of mist,
vapors, or spray which may
cause respiratory irritation.[1]

[3]4]

Operational Plan: Safe Handling and Storage

A systematic approach to handling and storing 2-Isopropyl-4-methylthiazole is critical to

mitigate risks.

Handling:

» Avoid all personal contact, including inhalation.[4]

e Use in a well-ventilated area and prevent concentration in low-lying areas.[4]

o Keep away from heat, hot surfaces, sparks, open flames, and other ignition sources.[4][6] No

smoking.[4][6]
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e Ground and bond container and receiving equipment to prevent static discharges.[3][4] Use
non-sparking tools.[4][6]

e Do not eat, drink, or smoke when using this product.[4][6]

e Wash hands thoroughly after handling.[1][4]

Storage:

o Store in original containers in an approved flammable liquid storage area.[4]
o Keep containers securely sealed when not in use.[4]

» Store in a cool, dry, well-ventilated place away from incompatible materials such as acids,
strong oxidizing agents, acid anhydrides, and acid chlorides.[1][4]
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Workflow for Handling 2-1sopropyl-4-methylthiazole
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l

Ensure Ventilation
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Dispose Waste

Wash Hands

Click to download full resolution via product page

Caption: Safe handling workflow for 2-Isopropyl-4-methylthiazole.
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Emergency and Disposal Plan

First-Aid Measures:

« If Inhaled: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,
give artificial respiration. Consult a physician.[3]

» In Case of Skin Contact: Immediately wash off with soap and plenty of water. Take off
contaminated clothing and wash it before reuse. If skin irritation occurs, get medical advice.

[3]14]

¢ In Case of Eye Contact: Rinse cautiously with water for several minutes.[3][4] Remove
contact lenses, if present and easy to do. Continue rinsing. If eye irritation persists, get
medical advice.[3][4]

 |If Swallowed: DO NOT induce vomiting. Rinse mouth with water. Never give anything by
mouth to an unconscious person. Call a physician.[3]

Accidental Release Measures:

+ Remove all sources of ignition.[4]

o Evacuate personnel to safe areas.[3]

o Wear appropriate personal protective equipment, including breathing apparatus.[4]
e Contain the spill with sand, earth, or vermiculite.[4]

o Collect recoverable product into labeled containers for recycling.[4]

e Place residues in a flammable waste container for disposal.[4]

e Prevent spillage from entering drains or waterways.[4]

Disposal Plan:

» Dispose of waste in accordance with local, state, and federal regulations.
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o Consult a licensed professional waste disposal service to dispose of this material.[4]

» Dispose of by burial in a landfill specifically licensed to accept chemical and pharmaceutical
wastes or by incineration in a licensed apparatus after mixing with a suitable combustible
material.[4]

o Decontaminate empty containers before disposal.[4] Observe all label safeguards until
containers are cleaned and destroyed.[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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